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Compound of Interest

Compound Name: Dicyclopropylamine hydrochloride

CAS No.: 246257-69-2

Cat. No.: B1387895

Get Quote

Introduction
Dicyclopropylamine hydrochloride (HCl) is the salt form of dicyclopropylamine, a secondary

amine characterized by the presence of two cyclopropyl rings attached to a nitrogen atom.[1]

This structural motif, featuring the strained three-membered cyclopropyl rings, imparts unique

electronic and steric properties that have made it an increasingly important building block in

medicinal chemistry and drug development.[2] The conversion of the free amine to its

hydrochloride salt enhances stability and improves handling characteristics, making it more

amenable for use in pharmaceutical research and manufacturing.[1] This guide provides an in-

depth exploration of the physical and chemical properties of Dicyclopropylamine HCl, offering

valuable insights for researchers, scientists, and professionals in the field of drug development.

Core Physicochemical Properties
A thorough understanding of the physicochemical properties of Dicyclopropylamine HCl is

fundamental to its application in research and development. These properties influence its

behavior in various chemical and biological systems, affecting everything from reaction kinetics

to bioavailability.
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Structural and Molecular Data
Dicyclopropylamine HCl is structurally defined by a protonated secondary amine linked to two

cyclopropyl groups, with a chloride ion as the counterion.[1] The strained nature of the

cyclopropyl rings, with bond angles of approximately 60°, is a key determinant of its chemical

reactivity.[1]

Table 1: Key Identifiers and Molecular Properties

Property Value Source(s)

CAS Number 246257-69-2 [3][4]

Molecular Formula C6H12ClN [3][5]

Molecular Weight 133.62 g/mol [1][3]

Synonyms

N-

cyclopropylcyclopropanamine

hydrochloride

[3]

InChI Key
FUIHNRAZVMHKIS-

UHFFFAOYSA-N
[3]

Physical Form Solid [3]

Tabulated Physical Properties
The physical properties of Dicyclopropylamine HCl are crucial for its handling, storage, and

formulation.

Table 2: Physical Properties of Dicyclopropylamine HCl

Property Value Source(s)

Appearance Crystalline solid [1]

Storage Temperature
Room temperature, under inert

atmosphere
[3]

Purity (Typical) 95% [3]
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Note: Specific values for melting point, boiling point, and solubility of Dicyclopropylamine HCl

are not readily available in the provided search results. These would typically be determined

experimentally.

Chemical Properties and Reactivity
The chemical behavior of Dicyclopropylamine HCl is largely dictated by the protonated amine

functional group and the unique electronic character of the cyclopropyl rings.

Acidity (pKa)
The pKa value is a critical parameter that governs the extent of ionization of the amine at a

given pH. While the specific pKa of Dicyclopropylamine HCl is not explicitly stated in the search

results, it is expected to be in the range typical for secondary amine hydrochlorides. This

property is fundamental to its behavior in physiological environments and for the development

of analytical methods.

Stability and Storage
Dicyclopropylamine HCl is chemically stable under standard ambient conditions (room

temperature).[6] For long-term storage, it is recommended to keep it in a tightly closed

container under an inert atmosphere.[3] The free amine, cyclopropylamine, is noted to be

hygroscopic and incompatible with acids, acid chlorides, acid anhydrides, strong oxidizing

agents, and carbon dioxide.[7] While the hydrochloride salt form offers enhanced stability,

these incompatibilities should be considered.

Reactivity Profile
The reactivity of the parent compound, dicyclopropylamine, is influenced by the nucleophilicity

of the nitrogen atom. As a hydrochloride salt, the nitrogen is protonated, rendering it non-

nucleophilic. However, in the presence of a base, the free amine can be regenerated, which

can then participate in various chemical reactions. The cyclopropyl rings themselves can

undergo ring-opening reactions under certain electrophilic conditions, a reactivity pattern

influenced by the σ-withdrawing effect of the ammonium group.[8]
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The synthesis of high-quality Dicyclopropylamine HCl has presented considerable challenges

to chemists.[1] An efficient and robust process is crucial for its application in drug development.

Chan-Lam Coupling Approach
A notable and efficient method for the preparation of Dicyclopropylamine HCl involves an

oxygen-mediated Chan-Lam coupling reaction.[2][9] This approach offers a shorter and more

robust route compared to previous synthetic strategies.[2]

The key steps in this process are:

Coupling: N-cyclopropyl 4-nitrobenzenesulfonamide is coupled with cyclopropylboronic acid.

[2][9]

Deprotection: An optimized p-nosyl deprotection is carried out using 1-decanethiol to yield

the free dicyclopropylamine.[2][9]

Salt Formation: The resulting free amine is treated with a solution of HCl in a suitable

solvent, such as isopropanol, followed by crystallization to afford the Dicyclopropylamine HCl

salt in high yield and quality.[2]

Chan-Lam Coupling
Deprotection Salt Formation

N-cyclopropyl
4-nitrobenzenesulfonamide

Intermediate
Oxygen-mediated

Cyclopropylboronic
acid

Dicyclopropylamine
(free base)

1-decanethiol Dicyclopropylamine HClHCl in isopropanol

Click to download full resolution via product page

Caption: Synthetic pathway for Dicyclopropylamine HCl via Chan-Lam coupling.
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Accurate and reliable analytical methods are essential for the quality control and

characterization of Dicyclopropylamine HCl.

Chromatographic Techniques
High-performance liquid chromatography (HPLC) and gas chromatography (GC) are powerful

tools for assessing the purity of Dicyclopropylamine HCl and quantifying related impurities.

4.1.1. Experimental Protocol: Purity Determination by RP-HPLC
This protocol outlines a general approach for determining the purity of Dicyclopropylamine HCl

using reverse-phase HPLC.

Objective: To assess the purity of a Dicyclopropylamine HCl sample.

Materials:

Dicyclopropylamine HCl sample

HPLC-grade acetonitrile

HPLC-grade water

Formic acid or trifluoroacetic acid (LC-MS grade)

C18 reverse-phase HPLC column (e.g., 150 mm x 4.6 mm, 3.5 µm)[10]

HPLC system with UV detector

Methodology:

Mobile Phase Preparation:

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Filter and degas both mobile phases.
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Standard Solution Preparation:

Accurately weigh approximately 10 mg of Dicyclopropylamine HCl reference standard and

dissolve it in a suitable diluent (e.g., 50:50 water:acetonitrile) to a final concentration of 1

mg/mL.

Sample Solution Preparation:

Prepare the sample solution in the same manner as the standard solution.

Chromatographic Conditions:

Column: C18 reverse-phase column.

Flow Rate: 1.0 mL/min.[10]

Injection Volume: 10 µL.

Column Temperature: Ambient.

Detection Wavelength: 215 nm.[10]

Gradient Program:

0-5 min: 5% B

5-25 min: 5% to 95% B

25-30 min: 95% B

30.1-35 min: 5% B (re-equilibration)

Analysis:

Inject the standard and sample solutions into the HPLC system.

Integrate the peaks and calculate the purity of the sample based on the area percentage

of the main peak.
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Data Interpretation: The purity is calculated as the percentage of the area of the main peak

relative to the total area of all peaks in the chromatogram.

Sample & Mobile Phase Preparation

HPLC Analysis
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Caption: Workflow for purity determination of Dicyclopropylamine HCl by RP-HPLC.

Spectroscopic Characterization
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Spectroscopic techniques are indispensable for confirming the structure and identity of

Dicyclopropylamine HCl.

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR spectroscopy provide

detailed information about the molecular structure, including the connectivity of atoms and

the chemical environment of the protons and carbons in the cyclopropyl rings and the rest of

the molecule.[8]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of specific

functional groups, such as the N-H bonds of the ammonium salt and the C-H bonds of the

cyclopropyl groups.

Mass Spectrometry (MS): Mass spectrometry determines the molecular weight of the

compound and can provide information about its fragmentation pattern, further confirming its

identity.[8]

Applications in Drug Development
The unique structural and electronic properties of the dicyclopropylamino moiety make it a

valuable pharmacophore in medicinal chemistry. Its incorporation into drug candidates can

influence their potency, selectivity, metabolic stability, and pharmacokinetic profiles. The

cyclopropyl group is known to be a bioisostere for various functional groups and can introduce

conformational rigidity, which can be advantageous for binding to biological targets.[2]

Safety and Handling
Dicyclopropylamine HCl is associated with certain hazards and should be handled with

appropriate safety precautions.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[3]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[3]
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Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, gloves,

and a lab coat, should be worn when handling this compound. In case of dust generation,

respiratory protection is required.[6]

Conclusion
Dicyclopropylamine HCl is a compound of significant interest in the pharmaceutical sciences.

Its distinct physicochemical properties, driven by the presence of two strained cyclopropyl

rings, offer unique opportunities for the design of novel therapeutics. A comprehensive

understanding of its synthesis, analytical characterization, and handling is paramount for its

effective and safe utilization in research and drug development. This guide provides a

foundational framework for scientists and researchers working with this important chemical

entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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